Cas no 77532-92-4 (3-Bromo-2-cyanocinnamic acid)

• Product Name: 3-Bromo-2-cyanocinnamic acid
• CAS No: 77532-92-4
• MF: C₁₀H₆BrNO₂
• MW: 252.064141750336
• CID: 4949082
• Update Time: 2025-08-05

3-Bromo-2-cyanocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyanocinnamic acid

• Inchi： 1S/C10H6BrNO2/c11-9-3-1-2-7(8(9)6-12)4-5-10(13)14/h1-5H,(H,13,14)/b5-4+
• InChI Key： OQQNSOHPWBKSBD-SNAWJCMRSA-N
• SMILES： BrC1=CC=CC(/C=C/C(=O)O)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 2.3
• Topological Polar Surface Area: 61.1

Additional information on 3-Bromo-2-cyanocinnamic acid

3-Bromo-2-cyanocinnamic Acid: A Comprehensive Overview

3-Bromo-2-cyanocinnamic acid, also known by its CAS number 77532-92-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom at the 3-position and a cyano group at the 2-position on the aromatic ring. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical syntheses.

The synthesis of 3-bromo-2-cyanocinnamic acid typically involves multi-step reactions, often starting from readily available starting materials such as cinnamic acid derivatives. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. Such innovations highlight the ongoing efforts to optimize synthetic routes for this compound.

3-Bromo-2-cyanocinnamic acid has found applications in diverse areas, including drug discovery, material synthesis, and organic electronics. In drug discovery, this compound serves as a versatile scaffold for designing bioactive molecules. Its ability to undergo various functional group transformations makes it an ideal candidate for exploring novel pharmacophores. Recent studies have demonstrated its potential in targeting specific biological pathways, such as kinase inhibitors and anti-inflammatory agents.

In the realm of materials science, 3-bromo-2-cyanocinnamic acid has been utilized as a precursor for constructing advanced materials like coordination polymers and metal-organic frameworks (MOFs). The bromine atom plays a crucial role in facilitating metal coordination, while the cyano group contributes to electronic conjugation within the material lattice. These properties make it suitable for applications in gas storage, catalysis, and sensing technologies.

The electronic properties of 3-bromo-2-cyanocinnamic acid have also been leveraged in organic electronics. Researchers have investigated its use in fabricating thin-film transistors (TFTs) and organic photovoltaic (OPV) devices. The compound's ability to form ordered crystalline domains enhances charge transport characteristics, which is critical for high-performance electronic devices. Recent breakthroughs in this area have demonstrated improved device efficiency by incorporating this compound into conjugated systems.

The structural versatility of 3-bromo-2-cyanocinnamic acid extends to its reactivity in various chemical transformations. For example, it can undergo nucleophilic substitution reactions at the bromine position, enabling the introduction of diverse functional groups. This reactivity has been exploited in synthesizing complex molecules with tailored functionalities. Moreover, its cyano group can participate in cycloaddition reactions or serve as a directing group in aromatic substitution processes.

In terms of spectroscopic characterization, 3-bromo-2-cyanocinnamic acid exhibits distinct UV-vis absorption bands due to its conjugated system. These spectral features are valuable for monitoring its behavior in different chemical environments or during reaction processes. Recent studies have employed advanced spectroscopic techniques such as time-resolved fluorescence spectroscopy to gain deeper insights into its electronic transitions and excited-state dynamics.

The environmental impact and sustainability aspects of using 3-bromo-2-cyanocinnamic acid have also come under scrutiny. Researchers are exploring green chemistry approaches to minimize waste generation and energy consumption during its synthesis. For instance, catalytic systems based on renewable resources are being developed to replace traditional metal catalysts that may pose environmental risks.

In conclusion, 3-bromo-2-cyanocinnamic acid, with its unique structural features and versatile reactivity, continues to be a focal point in chemical research and development. Its applications span across multiple disciplines, driven by ongoing advancements in synthetic methods and material science. As researchers delve deeper into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations across various industries.